Cas no 22635-58-1 (Ethanone, 1-tricyclo[3.3.1.13,7]dec-2-yl-)

Ethanone, 1-tricyclo[3.3.1.13,7]dec-2-yl- structure
22635-58-1 structure
Product Name:Ethanone, 1-tricyclo[3.3.1.13,7]dec-2-yl-
CAS No:22635-58-1
MF:C12H18O
MW:178.270723819733
CID:4511774
PubChem ID:11298285
Update Time:2025-04-24

Ethanone, 1-tricyclo[3.3.1.13,7]dec-2-yl- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-tricyclo[3.3.1.13,7]dec-2-yl-
    • 1-(adamantan-2-yl)ethanone
    • 1-(adamantan-2-yl)ethan-1-one
    • 2-adamantyl methyl ketone
    • 2-Acetyladamantane
    • EN300-637382
    • 22635-58-1
    • methyl-(2-adamantyl) ketone
    • SCHEMBL1727171
    • DTXSID201315963
    • AKOS006322874
    • AKOS019665591
    • 1-(2-adamantyl)ethanone
    • SAQHGEILSGZDQP-UHFFFAOYSA-N
    • 988-353-5
    • XAA63558
    • DTXCID501745842
    • Inchi: 1S/C12H18O/c1-7(13)12-10-3-8-2-9(5-10)6-11(12)4-8/h8-12H,2-6H2,1H3
    • InChI Key: SAQHGEILSGZDQP-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C2CC3CC(C2)CC1C3

Computed Properties

  • Exact Mass: 178.135765193g/mol
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Ethanone, 1-tricyclo[3.3.1.13,7]dec-2-yl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
EN300-637382-10.0g
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$3191.0 2023-05-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A929618-100mg
1-(Adamantan-2-yl)ethanone
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¥2,059.20 2022-11-27
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